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  3. (E)-But-2-enedioic acid;(E)-2,5-dimethyl-N-(2-morpholin-4-ylethoxy)-4,4-dioxopyrazolo[3,4-c][2,1]benzothiazepin-10-imine
(E)-But-2-enedioic acid;(E)-2,5-dimethyl-N-(2-morpholin-4-ylethoxy)-4,4-dioxopyrazolo[3,4-c][2,1]benzothiazepin-10-imine (E)-But-2-enedioic acid;(E)-2,5-dimethyl-N-(2-morpholin-4-ylethoxy)-4,4-dioxopyrazolo[3,4-c][2,1]benzothiazepin-10-imine
Brand Name: Vulcanchem
CAS No.: 181145-52-8
VCID: VC20938154
InChI: InChI=1S/C18H23N5O4S.C4H4O4/c1-21-13-15-17(20-27-12-9-23-7-10-26-11-8-23)14-5-3-4-6-16(14)22(2)28(24,25)18(15)19-21;5-3(6)1-2-4(7)8/h3-6,13H,7-12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b20-17+;2-1+
SMILES: CN1C=C2C(=NOCCN3CCOCC3)C4=CC=CC=C4N(S(=O)(=O)C2=N1)C.C(=CC(=O)O)C(=O)O
Molecular Formula: C22H27N5O8S
Molecular Weight: 521.5 g/mol

(E)-But-2-enedioic acid;(E)-2,5-dimethyl-N-(2-morpholin-4-ylethoxy)-4,4-dioxopyrazolo[3,4-c][2,1]benzothiazepin-10-imine

CAS No.: 181145-52-8

Cat. No.: VC20938154

Molecular Formula: C22H27N5O8S

Molecular Weight: 521.5 g/mol

* For research use only. Not for human or veterinary use.

(E)-But-2-enedioic acid;(E)-2,5-dimethyl-N-(2-morpholin-4-ylethoxy)-4,4-dioxopyrazolo[3,4-c][2,1]benzothiazepin-10-imine - 181145-52-8

Specification

CAS No. 181145-52-8
Molecular Formula C22H27N5O8S
Molecular Weight 521.5 g/mol
IUPAC Name (E)-but-2-enedioic acid;(E)-2,5-dimethyl-N-(2-morpholin-4-ylethoxy)-4,4-dioxopyrazolo[3,4-c][2,1]benzothiazepin-10-imine
Standard InChI InChI=1S/C18H23N5O4S.C4H4O4/c1-21-13-15-17(20-27-12-9-23-7-10-26-11-8-23)14-5-3-4-6-16(14)22(2)28(24,25)18(15)19-21;5-3(6)1-2-4(7)8/h3-6,13H,7-12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b20-17+;2-1+
Standard InChI Key TYHXTVNIVMCRIX-ZUTPTFRTSA-N
Isomeric SMILES CN1C=C2/C(=N/OCCN3CCOCC3)/C4=CC=CC=C4N(S(=O)(=O)C2=N1)C.C(=C/C(=O)O)\C(=O)O
SMILES CN1C=C2C(=NOCCN3CCOCC3)C4=CC=CC=C4N(S(=O)(=O)C2=N1)C.C(=CC(=O)O)C(=O)O
Canonical SMILES CN1C=C2C(=NOCCN3CCOCC3)C4=CC=CC=C4N(S(=O)(=O)C2=N1)C.C(=CC(=O)O)C(=O)O

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